An In-Depth Technical Guide to 4-Methoxy-3-(trifluoromethoxy)aniline (CAS 647855-21-8)
An In-Depth Technical Guide to 4-Methoxy-3-(trifluoromethoxy)aniline (CAS 647855-21-8)
A Note to the Researcher: Publicly available, in-depth technical information, including comprehensive spectral data, established synthesis protocols, and specific applications for 4-Methoxy-3-(trifluoromethoxy)aniline (CAS 647855-21-8), is limited. This compound is frequently confused with its structural isomer, 4-Methoxy-3-(trifluoromethyl)aniline (CAS 393-15-7). This guide synthesizes the confirmed data for CAS 647855-21-8 and provides a comparative context based on related, well-documented compounds to offer insights into its potential characteristics and applications.
Core Compound Identification and Properties
4-Methoxy-3-(trifluoromethoxy)aniline is a substituted aniline derivative, a class of compounds that are pivotal as building blocks in medicinal chemistry and materials science. The introduction of both a methoxy (-OCH3) and a trifluoromethoxy (-OCF3) group onto the aniline scaffold significantly influences its electronic properties, lipophilicity, and metabolic stability, making it a potentially valuable intermediate for drug discovery and development.
Table 1: Physicochemical Properties of 4-Methoxy-3-(trifluoromethoxy)aniline
| Property | Value | Source |
| CAS Number | 647855-21-8 | [1] |
| Molecular Formula | C8H8F3NO2 | [1] |
| InChI Key | SUHKHUKMTRYZOA-UHFFFAOYSA-N | [1] |
| Physical Form | Solid | [1] |
| Purity | ≥99.00% | [1] |
| Storage Temperature | Ambient | [1] |
Spectroscopic Characterization
While specific spectral data for 4-Methoxy-3-(trifluoromethoxy)aniline is not widely published, chemical suppliers indicate the availability of NMR, HPLC, and LC-MS data upon request. For researchers working with this compound, the following analytical workflow is recommended for structural verification and purity assessment.
Recommended Analytical Workflow
Caption: Recommended workflow for the spectroscopic characterization of 4-Methoxy-3-(trifluoromethoxy)aniline.
Synthesis and Reactivity
A definitive, published synthesis protocol for 4-Methoxy-3-(trifluoromethoxy)aniline has not been identified in the scientific literature. However, based on the synthesis of analogous compounds, a plausible synthetic route can be postulated.
Postulated Synthetic Pathway
A potential synthetic route could involve the nitration of a suitably substituted methoxy-trifluoromethoxy benzene precursor, followed by the reduction of the nitro group to the corresponding aniline. The choice of reagents and reaction conditions would be critical to control regioselectivity and maximize yield.
Caption: A postulated synthetic pathway for 4-Methoxy-3-(trifluoromethoxy)aniline.
Potential Applications in Drug Discovery
The trifluoromethoxy group is a bioisostere of the methoxy group and is often incorporated into drug candidates to enhance metabolic stability and lipophilicity. The electron-withdrawing nature of the trifluoromethoxy group can also modulate the pKa of the aniline nitrogen, influencing its binding characteristics with biological targets.
Given these properties, 4-Methoxy-3-(trifluoromethoxy)aniline is a promising building block for the synthesis of novel therapeutic agents, particularly in areas where aniline derivatives have shown utility, such as kinase inhibitors and receptor modulators.
Safety and Handling
The available safety data for 4-Methoxy-3-(trifluoromethoxy)aniline indicates that it should be handled with care.[1]
Hazard Statements:
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H302: Harmful if swallowed.
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H315: Causes skin irritation.
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H319: Causes serious eye irritation.
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H332: Harmful if inhaled.
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H335: May cause respiratory irritation.
Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Researchers should always consult the full Safety Data Sheet (SDS) before handling this compound and work in a well-ventilated fume hood with appropriate personal protective equipment (PPE).
Conclusion
4-Methoxy-3-(trifluoromethoxy)aniline is a commercially available yet under-documented chemical intermediate. While its structural features suggest significant potential in medicinal chemistry and materials science, a clear gap exists in the public scientific literature regarding its specific properties, synthesis, and applications. The information provided in this guide is based on the limited available data and extrapolations from closely related analogues. Further research is warranted to fully characterize this compound and unlock its potential for scientific innovation.
